Origins of entropy change for the amphiphilic molecule in micellization: a molecular dynamics study
Physical Chemistry Chemical Physics Pub Date: 2016-03-24 DOI: 10.1039/C6CP01042C
Abstract
The micellization of amphiphilic molecules is an important phenomenon in the natural world. However, the origin of entropy change during micellization is still unclear. Molecular dynamics simulation was applied to study configurational entropy change of amphiphilic molecules in micellization. The entropy change of polar heads, hydrophobic chains, vibration, translation and rotation are discussed. Analyses provide a clear physical picture of the entropy increase in micellization, and thus foundations for further study.
Recommended Literature
- [1] Synthesis of nitrogen and sulfur codoped carbon dots and application for fluorescence detection of Cd(ii) in real water samples†
- [2] Highly porous graphitic biomass carbon as advanced electrode materials for supercapacitors†
- [3] Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†
- [4] Hierarchical micro/nano-structured cobalt sulfide spindles as low-cost counter electrodes for dye-sensitized solar cells†
- [5] Continuous and stopped flow injection for catalytic determination of total iodine in urine
- [6] Erratum
- [7] MENTAL MODELS IN CHEMISTRY: SENIOR CHEMISTRY STUDENTS’ MENTAL MODELS OF CHEMICAL BONDING
- [8] LXXVII.—The reaction between diazonium salts and malonyldiurethane
- [9] Denitrification activity test of a V modified Mn-based ceramic filter
- [10] Inside front cover
